Cas no 1380087-89-7 (2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide)

• Product Name: 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide
• CAS No: 1380087-89-7
• MF: C₂₀H₁₆ClN₃O₂
• MW: 365.812943458557
• CID: 3041272
• PubChem ID: 57389999
• Update Time: 2025-07-16

2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• CPI-0610
• 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide
• 4H-Isoxazolo(5,4-d)(2)benzazepine-4-acetamide, 6-(4-chlorophenyl)-1-methyl-, (4S)
• BDBM50510872
• PELABRESIB ANHYDROUS
• CPI 0610
• 1380087-89-7
• CPI-232
• CPI0610
• 2-[(4S)-6-(4-chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide
• Pelabresib (CPI-0610)
• DA-72382
• EX-A1612
• DTXSID201022544
• 2-[(7S)-9-(4-CHLOROPHENYL)-3-METHYL-5-OXA-4,8-DIAZATRICYCLO[8.4.0.0(2),?]TETRADECA-1(10),2(6),3,8,11,13-HEXAEN-7-YL]ACETAMIDE
• CHEMBL4303404
• GLXC-10214
• CS-5592
• SCHEMBL15926539
• compound 10 [PMID: 26815195]
• AS-73876
• BCP10741
• NSC784856
• 2-[(7S)-9-(4-chlorophenyl)-3-methyl-5-oxa-4,8-diazatricyclo[8.4.0.0(2),?]tetradeca-1(14),2(6),3,8,10,12-hexaen-7-yl]acetamide
• HY-12863
• CPI-0610 anhydrous
• NCGC00483135-01
• GTPL9120
• PELABRESIB [INN]
• s7853
• pelabresib
• BC177446
• AKOS030526467
• 2-((4S)-6-(4-chlorophenyl)-1-methyl-4H-benzo[e]isoxazolo[5,4-c]azepin-4-yl)acetamide
• 2-((4S)-6-(4-Chlorophenyl)-1-methyl-4H-isoxazolo(5,4-d)(2)benzazepin-4-yl)acetamide
• NSC-784856
• UNII-U4017GUQ06
• BRD-K19871656-001-01-3
• CPI-267232
• U4017GUQ06
• (S)-2-(6-(4-chlorophenyl)-1-methyl-4H-benzo[c]isoxazolo[4,5-e]azepin-4-yl)acetamide
• 62G
• Q27076907

• MDL： N/A
• Inchi： 1S/C20H16ClN3O2/c1-11-18-14-4-2-3-5-15(14)19(12-6-8-13(21)9-7-12)23-16(10-17(22)25)20(18)26-24-11/h2-9,16H,10H2,1H3,(H2,22,25)/t16-/m0/s1
• InChI Key： GCWIQUVXWZWCLE-INIZCTEOSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C2C(C)=NOC=2[C@H](CC(N)=O)N=1

Computed Properties

• Exact Mass: 365.0931045g/mol
• Monoisotopic Mass: 365.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5
• XLogP3: 3

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.8E-3 g/L) (25 ºC),

2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide

Comprehensive Analysis of 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide (CAS No. 1380087-89-7)

The compound 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide (CAS No. 1380087-89-7) is a structurally complex and pharmacologically significant molecule. Its unique oxazolo-benzazepine core, combined with a chlorophenyl substituent and acetamide functional group, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on its potential applications in targeting central nervous system (CNS) disorders, given its structural resemblance to other neuroactive compounds.

One of the key features of this compound is its stereospecific (4R) configuration, which plays a critical role in its biological activity. The presence of the 4-chlorophenyl group enhances its binding affinity to specific receptors, while the methyl substitution at the 1-position improves metabolic stability. These attributes make it a promising candidate for further investigation in neuropharmacology and drug development.

In recent years, the demand for novel CNS-targeting therapeutics has surged, driven by the growing prevalence of neurological conditions such as Alzheimer's disease, Parkinson's disease, and anxiety disorders. The structural uniqueness of 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide positions it as a potential lead compound for addressing these unmet medical needs. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of GABAergic or glutamatergic pathways, which are central to CNS function.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including cyclization, amination, and chiral resolution techniques. The oxazolo[5,4-d][2]benzazepine scaffold is particularly challenging to construct, requiring precise control over reaction conditions to achieve high yields and enantiomeric purity. Advances in catalysis and green chemistry have streamlined its synthesis, making it more accessible for research purposes.

The compound's physicochemical properties, such as its logP, solubility, and stability, have been characterized to support its development as a drug candidate. Preliminary studies suggest favorable blood-brain barrier (BBB) permeability, a critical factor for CNS-active agents. Additionally, its pharmacokinetic profile indicates moderate oral bioavailability, though further optimization may be required to enhance its therapeutic potential.

Given the increasing interest in precision medicine and personalized therapeutics, the enantiomeric purity of 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide is of particular importance. The (4R)-stereoisomer exhibits distinct biological activity compared to its (4S)-counterpart, underscoring the need for chiral synthesis and analytical methods to ensure product quality.

In the context of drug repurposing, this compound has also garnered attention for its potential applications beyond neurology. Early-stage research explores its utility in inflammatory diseases and autoimmune disorders, leveraging its interaction with immune-modulatory pathways. Such investigations align with the broader trend of multi-target drug discovery, where single molecules are designed to address multiple disease mechanisms.

As the pharmaceutical industry shifts toward AI-driven drug design, compounds like 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide serve as valuable case studies for machine learning models. Their complex structures and diverse biological activities provide rich datasets for training algorithms to predict drug-likeness and target engagement.

In summary, 2-[(4R)-6-(4-Chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide (CAS No. 1380087-89-7) represents a fascinating intersection of medicinal chemistry, neuroscience, and drug development. Its unique structural features and promising pharmacological profile position it as a compound of significant interest for future research and therapeutic innovation.